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Compound of Interest

Compound Name: Nickel;yttrium

Cat. No.: B577347 Get Quote

A deep dive into the catalytic prowess of yttrium-enhanced nickel aluminate catalysts compared

to their commercial Ni/Al2O3 counterparts reveals significant advantages in stability and

resistance to deactivation, particularly in high-temperature applications like methane reforming.

This guide offers a comprehensive comparison, supported by experimental data, to assist

researchers, scientists, and drug development professionals in making informed decisions for

their catalytic needs.

The addition of yttrium to the traditional nickel-alumina framework has been shown to enhance

catalytic activity and, most notably, to extend the catalyst's operational lifetime by mitigating

coke deposition and metal sintering. These improvements are critical in processes such as dry

reforming of methane and CO2 methanation, where catalyst deactivation is a primary

operational challenge.

Quantitative Performance Comparison
The following tables summarize the key performance indicators of Ni-Y/Al2O3 catalysts in

comparison to commercial Ni/Al2O3.

Table 1: Catalyst Performance in Dry Reforming of Methane
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Catalyst

Reactio
n
Temper
ature
(°C)

CH4
Convers
ion (%)

CO2
Convers
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H2/CO
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Time on
Stream
(h)

Coke
Depositi
on
(wt%)

Referen
ce

Ni/Al2O3 750

62.6

(initial) ->

50.3

(30h)

72.5

(initial) ->

60.6

(30h)

~0.9 30 34.8 [1][2]

Ni-

Y/Al2O3
700 ~66

Not

Specified

Not

Specified

Not

Specified

Significa

ntly less

than

Ni/Al2O3

[3]

Ni/MgAl(

0.7)
750

82.3

(initial) ->

77.2

(100h)

89.6

(initial) ->

86.4

(100h)

0.92 -

0.94
100

Not

Specified
[1]

Table 2: Catalyst Performance in CO2 Methanation

Catalyst
Reaction
Temperatur
e (°C)

CO2
Conversion
(%)

CH4
Selectivity
(%)

Time on
Stream (h)

Reference

Commercial

Ni/Al2O3

(GMC-C)

320 >95 >95 Not Specified [4]

Ni/Al2O3

(GMC-Y3)
320 95 >95 Not Specified [4]

15 wt%

Ni/Al2O3
400 85 High Not Specified [5]
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To ensure reproducible and comparable results, the following detailed experimental protocols

are provided.

Catalyst Preparation (Impregnation Method)
Support Preparation: Commercial γ-Al2O3 is calcined at a specified temperature (e.g., 500-

800°C) for several hours to ensure stability and remove any adsorbed impurities.

Impregnation Solution: An aqueous solution of nickel nitrate hexahydrate (Ni(NO3)2·6H2O)

and yttrium nitrate hexahydrate (Y(NO3)3·6H2O) is prepared. The concentrations are

calculated to achieve the desired weight loading of Ni and Y on the Al2O3 support.

Impregnation: The γ-Al2O3 support is added to the impregnation solution. The mixture is

typically stirred or agitated for several hours to ensure uniform distribution of the metal

precursors within the pores of the support.

Drying: The impregnated support is dried in an oven, typically at 100-120°C overnight, to

remove the solvent.

Calcination: The dried catalyst is then calcined in air at a high temperature (e.g., 500-750°C)

for several hours. This step decomposes the nitrate precursors to form nickel oxide and

yttrium oxide species on the alumina support.

Catalytic Performance Testing (Fixed-Bed Reactor)
Catalyst Loading: A fixed amount of the prepared catalyst (typically sieved to a specific

particle size range) is loaded into a quartz or stainless-steel fixed-bed reactor. The catalyst

bed is often supported by quartz wool.

Catalyst Reduction (Activation): Prior to the reaction, the catalyst is activated by in-situ

reduction. A flow of a reducing gas, typically a mixture of H2 and an inert gas like N2 or Ar, is

passed over the catalyst bed at an elevated temperature (e.g., 500-800°C) for several hours.

This step reduces the nickel oxide to metallic nickel, which is the active phase for the

reaction.

Reaction Run:

The reactor is brought to the desired reaction temperature under a flow of inert gas.
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The reactant gas mixture (e.g., CH4 and CO2 for dry reforming, or CO2 and H2 for

methanation) is introduced into the reactor at a specific flow rate, controlled by mass flow

controllers. The gas hourly space velocity (GHSV) is a critical parameter.

The reactor pressure is maintained at the desired level.

Product Analysis: The composition of the effluent gas stream is analyzed using an online gas

chromatograph (GC) equipped with appropriate columns (e.g., Porapak Q and Molecular

Sieve 5A) and detectors (e.g., a thermal conductivity detector - TCD). This allows for the

quantification of reactants and products.

Data Calculation:

Conversion: The conversion of reactants (e.g., CH4 or CO2) is calculated based on the

difference in their molar flow rates at the inlet and outlet of the reactor.

Selectivity: The selectivity towards a specific product (e.g., CH4 in methanation) is

calculated as the ratio of the moles of that product formed to the total moles of the

reactant converted.

Yield: The yield of a product is the product of the reactant conversion and the selectivity

for that product.

Stability Test: Long-term stability tests are conducted by running the reaction continuously for

an extended period (e.g., 50-200 hours) under constant reaction conditions and monitoring

the conversion and selectivity over time.

Post-Reaction Characterization: After the reaction, the spent catalyst is characterized using

techniques like X-ray diffraction (XRD), transmission electron microscopy (TEM), and

thermogravimetric analysis (TGA) to analyze changes in the catalyst structure, such as metal

particle sintering and the amount and nature of coke deposition.[2]

Visualizing the Process and Mechanism
To better understand the experimental process and the proposed role of yttrium, the following

diagrams are provided.
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Caption: Experimental workflow for catalyst synthesis, testing, and characterization.

Caption: Proposed promotional effect of Yttrium in Ni/Al2O3 catalysts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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